Cas no 27458-06-6 (Benzoic acid, benzoyl-)

Benzoic acid, benzoyl- structure
Benzoic acid, benzoyl- structure
Product Name:Benzoic acid, benzoyl-
CAS No:27458-06-6
MF:C14H10O3
MW:226.227404117584
CID:282334
PubChem ID:6813
Update Time:2025-04-19

Benzoic acid, benzoyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, benzoyl-
    • Benzoylbenzoicacid
    • AKOS000118995
    • B0103
    • Benzoic acid, o-benzoyl-
    • CHEMBL196812
    • 2-Benzoquinonecarboxylic acid
    • Benzoic acid, 2-benzoyl-
    • MFCD00002472
    • UNII-1N20Y812XW
    • AI3-15222
    • 4-10-00-02977 (Beilstein Handbook Reference)
    • 1N20Y812XW
    • 2-benzoyl benzoic acid
    • 2-BENZOQUINONECARBOXYLIC ACID [HSDB]
    • Z104472890
    • o-benzoyl-benzoic acid
    • FT-0611294
    • o-Carboxybenzophenone
    • 0-benzoyl benzoic acid
    • BB 0220554
    • 1-carboxy-2-phenylcarbonylbenzene
    • SR-01000596918
    • Benzophenone-2-carboxylic acid
    • SKP 10A
    • BENZOYLBENZOIC ACID
    • o-benzoyl benzoic acid
    • CCG-202854
    • 27458-06-6
    • AG-205/01795007
    • F0902-7613
    • Ortho-benzoylbenzoic acid
    • NSC6646
    • BRN 1107841
    • 85-52-9
    • E80960
    • SR-01000596918-1
    • EINECS 201-612-2
    • EN300-19131
    • HMS1424O05
    • IDI1_010292
    • SCHEMBL76332
    • 2-Benzoylbenzoic acid, 98%
    • Q27252633
    • Benzoylbenzoesaure
    • CS-0070866
    • Benzophenone-2-carbonic acid
    • 2-BenzoYl-Benzoic Acid
    • DTXSID6058924
    • 2-Carboxybenzophenone
    • Oprea1_391180
    • NS00022843
    • NSC-6646
    • NSC 6646
    • IFLab1_004537
    • AC-2859
    • InChI=1/C14H10O3/c15-13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)14(16)17/h1-9H,(H,16,17
    • o-Benzoylbenzoic acid
    • 2-BENZOYLBENZOIC ACID
    • benzoyl benzoic acid
    • BDBM50174202
    • Q-200252
    • STR03489
    • EU-0033235
    • HSDB 5249
    • Inchi: 1S/C14H10O3/c15-13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)14(16)17/h1-9H,(H,16,17)
    • InChI Key: FGTYTUFKXYPTML-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C1C=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 226.063
  • Monoisotopic Mass: 226.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
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